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Compound of Interest

Compound Name: ZTB23(R)

Cat. No.: B15565126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the storage, handling, and

experimental use of ZTB23(R), a potent and selective inhibitor of the Mycobacterium

tuberculosis zinc metalloprotease Zmp1. The following protocols are intended to guide

researchers in the effective use of this compound in a laboratory setting.

Product Information
Property Value

Compound Name ZTB23(R)

IUPAC Name

(R)-4-[3-(1-Carboxy-2-phenyl-ethyl)-4-oxo-2-

thioxo-thiazolidin-5(Z)-ylidenemethyl]-benzoic

acid

CAS Number 306324-21-0

Molecular Formula C20H15NO5S2

Molecular Weight 413.46 g/mol [1]

Target Mycobacterium tuberculosis Zmp1

Description

ZTB23(R) is the first potent and selective

inhibitor of Mycobacterium tuberculosis Zmp1, a

key virulence factor.[1]
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Storage and Handling
Proper storage and handling of ZTB23(R) are crucial to maintain its stability and ensure

laboratory safety.

Storage Conditions
To ensure the long-term stability of ZTB23(R), it is recommended to adhere to the following

storage guidelines.[1]

Form
Storage
Temperature
(Short-term)

Storage
Temperature
(Long-term)

Storage Conditions

Solid Compound
0 - 4 °C (days to

weeks)

-20 °C (months to

years)

Store in a dry, dark

place.

Stock Solution
0 - 4 °C (days to

weeks)
-20 °C (months)

Aliquot to avoid

repeated freeze-thaw

cycles.

Handling Procedures
While a specific Safety Data Sheet (SDS) for ZTB23(R) is not readily available, general

precautions for handling similar thiazolidinone-based compounds should be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.

Spill Response: In case of a spill, avoid generating dust. Absorb with an inert material and

place in a suitable container for disposal.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.
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Zmp1 Signaling Pathway and Mechanism of Action
Zmp1 is a secreted zinc metalloprotease from Mycobacterium tuberculosis that plays a critical

role in the bacterium's ability to survive within host macrophages. It achieves this by interfering

with the host's innate immune response, specifically by inhibiting the activation of the

inflammasome and the subsequent maturation of the pro-inflammatory cytokine IL-1β.

ZTB23(R) acts as an inhibitor of Zmp1, thereby restoring the host's ability to mount an effective

immune response against the mycobacteria.
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Zmp1 Signaling Pathway and Inhibition by ZTB23(R)
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In Vitro Zmp1 Enzymatic Assay Workflow

Prepare ZTB23(R) Dilutions

Add ZTB23(R) to Plate

Prepare Zmp1 Solution

Add Zmp1 to Plate

Incubate (15 min, 37°C)

Add Fluorogenic Substrate

Measure Fluorescence (Kinetic)

Calculate IC50

 

Macrophage Infection Assay Workflow

Seed Macrophages

Infect with M. tuberculosis

Wash Extracellular Bacteria

Add ZTB23(R)

Incubate (48-72h)

Lyse Macrophages

Plate Lysate on 7H11 Agar

Count CFUs

Determine Inhibition of Intracellular Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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